Regioisomeric Potency Cliff: Furo[2,3-c]pyridine vs. Furo[3,2-c]pyridine at the HIV-1 RT NNRTI Binding Site
The target compound (analogue 26, furo[2,3-c]pyridine regioisomer) and its direct comparator analogue 25 (furo[3,2-c]pyridine regioisomer, CAS 143707-98-6) differ solely in the fusion geometry of the furopyridine ring system. Both were evaluated in the same study using an identical in vitro recombinant HIV-1 RT RNA-dependent DNA polymerase assay at pH 8.2 [1][2]. Analogue 26 (target) exhibits an IC50 of 105,000 nM, whereas analogue 25 achieves an IC50 of 32,300 nM, representing a 3.25-fold loss in potency attributable exclusively to the repositioning of the pyridine nitrogen from the [3,2-c] to the [2,3-c] orientation [1][2]. This regioisomeric potency cliff provides direct experimental evidence that the [2,3-c] fusion geometry disrupts a key hydrogen-bonding or steric interaction within the NNRTI binding pocket [1].
| Evidence Dimension | HIV-1 RT inhibitory potency (IC50) |
|---|---|
| Target Compound Data | IC50 = 105,000 nM (1.05 × 10⁵ nM) |
| Comparator Or Baseline | Analogue 25 (furo[3,2-c]pyridine regioisomer, CAS 143707-98-6): IC50 = 32,300 nM (3.23 × 10⁴ nM) |
| Quantified Difference | 3.25-fold weaker (target vs. comparator); ΔpIC50 = +0.51 for analogue 25 |
| Conditions | In vitro recombinant HIV-1 RT RNA-directed DNA polymerase activity assay, pH 8.2; same assay platform for both compounds (Saari et al., 1992) |
Why This Matters
This defines the regioisomeric SAR for furopyridine-containing NNRTIs, identifying the [2,3-c] isomer as the unfavorable geometry and guiding scaffold selection for medicinal chemistry campaigns.
- [1] Saari WS, Wai JS, Fisher TE, Thomas CM, Hoffman JM, Rooney CS, Smith AM, Jones JH, Bamberger DL, Goldman ME, O'Brien JA, Nunberg JH, Quintero JC, Schleif WA, Emini EA, Anderson PS. Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. J Med Chem. 1992;35(21):3792-3802. View Source
- [2] BindingDB Entry BDBM1305: 5-ethyl-3-({furo[3,2-c]pyridin-2-ylmethyl}amino)-6-methyl-1,2-dihydropyridin-2-one (CHEMBL123735). Affinity Data: IC50 = 3.23E+4 nM for HIV-1 reverse transcriptase. View Source
